Cas no 1806050-01-0 (5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine)

• Product name: 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine
• CAS No: 1806050-01-0
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918844

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H7F2NO2/c1-12-5-2-6(11)10-3-4(5)7(8)9/h2-3,7H,1H3,(H,10,11)
• InChI Key： NONMPMRTIQSNMG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1OC)=O)F

Computed Properties

• Exact Mass: 175.04448479 g/mol
• Monoisotopic Mass: 175.04448479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3
• Molecular Weight: 175.13

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine, identified by the CAS number 1806050-01-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This pyridine derivative has garnered attention due to its unique chemical structure and promising properties. In recent years, advancements in synthetic chemistry and material science have highlighted the importance of such compounds in drug discovery, agrochemicals, and advanced materials.

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine is characterized by its pyridine ring, which serves as a versatile platform for functionalization. The presence of a difluoromethyl group at the 5-position introduces electronic and steric effects that can influence the molecule's reactivity and biological activity. Additionally, the hydroxyl group at position 2 and the methoxy group at position 4 contribute to the compound's polarity and hydrogen bonding capabilities, making it suitable for various chemical transformations.

Recent studies have explored the synthesis of difluoromethyl pyridines using innovative methodologies. For instance, researchers have employed transition metal-catalyzed coupling reactions to efficiently construct this class of compounds. These methods not only enhance the yield but also improve the selectivity of the synthesis process. The integration of green chemistry principles in these reactions has further underscored their environmental sustainability.

The biological activity of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to modulate enzyme activity has opened avenues for its application in drug development targeting metabolic disorders.

In the realm of materials science, pyridine derivatives like this compound have shown promise as precursors for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The incorporation of fluorinated groups enhances the thermal stability and electronic properties of these materials, making them suitable for applications in electronics and energy storage.

From an environmental perspective, understanding the fate and transport of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine in natural systems is crucial. Recent research has focused on its degradation pathways under various environmental conditions, providing insights into its potential impact on ecosystems. These studies emphasize the importance of sustainable practices in handling such compounds to minimize ecological risks.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine stands as a testament to the versatility of pyridine derivatives in modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a valuable compound in diverse fields. Continued research will undoubtedly unlock further potential, contributing to scientific progress and industrial innovation.